![molecular formula C32H31N7O B2646718 1-(4-Benzylpiperidin-1-yl)-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one CAS No. 902445-49-2](/img/structure/B2646718.png)
1-(4-Benzylpiperidin-1-yl)-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one
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Description
1-(4-Benzylpiperidin-1-yl)-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one is a useful research compound. Its molecular formula is C32H31N7O and its molecular weight is 529.648. The purity is usually 95%.
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Scientific Research Applications
Stereochemical Assignment of Substituted 2-Aminobicyclo Derivatives
- Research Focus : This study involves the synthesis and crystallographic analysis of compounds similar to the requested molecule, specifically focusing on the stereochemical assignment of substituted 2-aminobicyclo derivatives through single crystal X-ray diffraction.
- Key Findings : The research provides insights into the relative configurations of these structures, highlighting the importance of structural analysis in understanding the properties and potential applications of such compounds (Christensen et al., 2011).
Synthesis and Crystal Structure Analysis
- Research Focus : This paper details the synthesis and structural analysis of novel compounds, contributing to the broader understanding of the molecular architecture and potential reactivity of such molecules.
- Key Findings : The study emphasizes the significance of crystallographic methods in determining the structure of complex organic compounds, which is crucial for their potential application in various fields of scientific research (Wang Yong-jian, 2010).
Synthesis, Characterization, and Fluorescence Studies
- Research Focus : This research involves the synthesis and characterization of bi-phenyl based acrylate and methacrylate, closely related to the compound of interest.
- Key Findings : The study investigates the physicochemical characteristics, including solubility, color, absorbance, and fluorescence properties, which can be crucial for potential applications in materials science and photonics (Baskar & Subramanian, 2011).
Synthesis of Adamantyl-containing Phenylpiperidines
- Research Focus : The synthesis of phenylpiperidines with different spatial orientations of the phenyl substituent is explored, which is relevant to the structural aspects of the compound .
- Key Findings : The paper provides insights into the synthetic routes and structural configurations, which are pivotal for understanding the chemical behavior and potential applications of these molecules (Shadrikova et al., 2015).
properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H41N7O/c40-29(37-20-18-24(19-21-37)22-23-10-3-1-4-11-23)17-9-16-28-34-35-32-38(28)27-15-8-7-14-26(27)31-33-30(36-39(31)32)25-12-5-2-6-13-25/h1-6,10-13,24,26-27,30-31,33,36H,7-9,14-22H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZCZJHBYGCGIDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C3NC(NN3C4=NN=C(N24)CCCC(=O)N5CCC(CC5)CC6=CC=CC=C6)C7=CC=CC=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H41N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
539.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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